3-fluoro-4-methoxy-N-phenylbenzenesulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C13H12FNO3S/c1-18-13-8-7-11(9-12(13)14)19(16,17)15-10-5-3-2-4-6-10/h2-9,15H,1H3
• InChI Key: MDIOQFUJCIJAFA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC=C2)F
• Molecular Formula: C13H12FNO3S
• Molecular Weight: 281.30 g/mol

Description

3-fluoro-4-methoxy-N-phenylbenzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is a sulfonamide derivative that possesses a unique chemical structure, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 3-fluoro-4-methoxy-N-phenylbenzenesulfonamide involves its ability to inhibit the activity of carbonic anhydrase enzymes. This inhibition leads to a decrease in the production of bicarbonate ions, which are essential for many physiological processes.
Biochemical and Physiological Effects:
Studies have shown that 3-fluoro-4-methoxy-N-phenylbenzenesulfonamide can have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to reduce the production of bicarbonate ions, which can be beneficial in the treatment of conditions such as glaucoma and epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-fluoro-4-methoxy-N-phenylbenzenesulfonamide is its potential as a drug candidate. Its unique chemical structure makes it a promising candidate for drug development. However, one limitation is that further research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 3-fluoro-4-methoxy-N-phenylbenzenesulfonamide. One area of interest is its potential as a treatment for cancer. Studies have shown that this compound has the ability to inhibit the growth of cancer cells, and further research is needed to determine its efficacy in vivo. Additionally, research could focus on the development of new derivatives of this compound, which may have improved activity and reduced side effects. Finally, research could explore the potential of this compound in the treatment of other conditions, such as glaucoma and epilepsy.

Synthesis Methods

The synthesis of 3-fluoro-4-methoxy-N-phenylbenzenesulfonamide involves the reaction of 3-fluoro-4-methoxyaniline with benzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

Research has shown that 3-fluoro-4-methoxy-N-phenylbenzenesulfonamide has potential applications in medicinal chemistry. It has been studied as a potential inhibitor of carbonic anhydrase enzymes, which play a crucial role in many physiological processes. Additionally, this compound has shown promise as a potential anti-cancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells.